Cas no 2228138-42-7 (3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine
• CAS No: 2228138-42-7
• MF: C₉H₁₀F₅N₃
• MW: 255.187819004059
• CID: 6415450
• PubChem ID: 165752766
• Update Time: 2025-06-08

3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine
• 2228138-42-7
• EN300-1957835
• 3,3-difluoro-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]cyclobutan-1-amine

• Inchi： 1S/C9H10F5N3/c1-17-6(2-5(16-17)9(12,13)14)7(15)3-8(10,11)4-7/h2H,3-4,15H2,1H3
• InChI Key： VENAESBZHOVVOI-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC(C(F)(F)F)=NN2C)(C1)N)F

Computed Properties

• Exact Mass: 255.07948814g/mol
• Monoisotopic Mass: 255.07948814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine

Research Brief on 3,3-Difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine (CAS: 2228138-42-7)

The compound 3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine (CAS: 2228138-42-7) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyrazole and cyclobutane structure, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable scaffold for therapeutic innovation.

Recent literature highlights the synthetic challenges and advancements in the preparation of 3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine. Researchers have developed novel methodologies to optimize yield and purity, leveraging modern techniques such as flow chemistry and catalytic fluorination. These advancements not only enhance the scalability of production but also ensure the reproducibility required for preclinical and clinical studies. The compound's structural complexity, particularly the presence of multiple fluorine atoms, underscores its potential as a bioisostere in medicinal chemistry.

Pharmacological evaluations of 3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine have revealed its interaction with key biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. In vitro and in vivo studies demonstrate its efficacy in modulating these targets, with promising results in disease models such as cancer and autoimmune disorders. The compound's pharmacokinetic profile, including its metabolic stability and bioavailability, has been a focal point of recent investigations, providing critical insights for further optimization.

Mechanistic studies have elucidated the molecular basis of 3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine's activity. Structural biology techniques, such as X-ray crystallography and NMR spectroscopy, have been employed to characterize its binding modes and interactions with target proteins. These findings not only validate its therapeutic potential but also inform the design of derivatives with enhanced potency and selectivity. Computational modeling has further supported these efforts, enabling the prediction of structure-activity relationships and guiding synthetic strategies.

In conclusion, 3,3-difluoro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylcyclobutan-1-amine represents a compelling case study in the intersection of chemical synthesis and biological application. Its recent advancements underscore the importance of fluorinated compounds in modern drug discovery, offering a template for future research. Continued exploration of its therapeutic potential, coupled with innovative synthetic approaches, is expected to yield significant contributions to the field of chemical biology and medicine.